Cas no 2228208-67-9 (4-amino-4-(1H-pyrrol-2-yl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(1H-pyrrol-2-yl)cyclohexan-1-ol
• CAS No: 2228208-67-9
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6276665
• PubChem ID: 165700986
• Update Time: 2025-06-08

4-amino-4-(1H-pyrrol-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(1H-pyrrol-2-yl)cyclohexan-1-ol
• EN300-1835261
• 2228208-67-9

• Inchi： 1S/C10H16N2O/c11-10(9-2-1-7-12-9)5-3-8(13)4-6-10/h1-2,7-8,12-13H,3-6,11H2
• InChI Key： ZEJFPOAAZUJMBW-UHFFFAOYSA-N
• SMILES： OC1CCC(C2=CC=CN2)(CC1)N

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 62Ų

Additional information on 4-amino-4-(1H-pyrrol-2-yl)cyclohexan-1-ol

Professional Introduction to 4-amino-4-(1H-pyrrol-2-yl)cyclohexan-1-ol (CAS No: 2228208-67-9)

4-amino-4-(1H-pyrrol-2-yl)cyclohexan-1-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and potential biological activities. This compound, identified by the CAS number 2228208-67-9, belongs to a class of molecules that have garnered considerable attention in recent years due to their structural complexity and functional diversity. The presence of both an amino group and a pyrrole moiety in its backbone suggests a high degree of versatility, making it a valuable candidate for further exploration in drug discovery and medicinal chemistry.

The molecular framework of 4-amino-4-(1H-pyrrol-2-yl)cyclohexan-1-ol consists of a cyclohexane ring substituted with an amino group at the 4-position and a 1H-pyrrol-2-yl group at the same position. This dual substitution pattern is particularly intriguing, as it creates a molecule with potential chiral centers and diverse interaction capabilities. The cyclohexane ring provides a rigid scaffold, while the pyrrole ring introduces hydrogen bonding potential and electronic properties that can be exploited in molecular recognition processes.

In recent years, there has been a surge in interest regarding heterocyclic compounds, particularly those incorporating pyrrole moieties, due to their widespread presence in bioactive natural products and their role as key structural motifs in numerous pharmaceuticals. The compound 4-amino-4-(1H-pyrrol-2-yl)cyclohexan-1-ol exemplifies this trend, as its design allows for modifications that could yield derivatives with enhanced pharmacological properties. Researchers have been exploring its potential as a scaffold for developing novel therapeutic agents, particularly in the areas of anti-inflammatory and anticancer applications.

One of the most compelling aspects of 4-amino-4-(1H-pyrrol-2-yl)cyclohexan-1-ol is its ability to engage in multiple types of interactions with biological targets. The amino group can participate in hydrogen bonding, while the pyrrole ring can interact through π-stacking and coordinate with metal ions. These features make it an attractive candidate for designing molecules that can selectively bind to specific proteins or enzymes involved in disease pathways. For instance, studies have suggested that such compounds may interfere with signaling pathways associated with inflammation or cancer progression.

The synthesis of 4-amino-4-(1H-pyrrol-2-yl)cyclohexan-1-ol presents both challenges and opportunities for synthetic chemists. The construction of the cyclohexane ring with the appropriate substitution pattern requires careful consideration of reaction conditions and reagents to ensure high yield and purity. Additionally, introducing the pyrrole moiety necessitates strategies that maintain the integrity of the existing functional groups. Advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one, enabling researchers to explore its full potential.

Recent computational studies have shed light on the conformational preferences and electronic properties of 4-amino-4-(1H-pyrrol-2-yl)cyclohexan-1-ol. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets, providing valuable insights into its binding affinity and specificity. These studies often involve comparing different conformations of the molecule to identify those most likely to be pharmacologically relevant. Such computational approaches are increasingly integral to drug discovery pipelines, as they can significantly reduce the time and cost associated with experimental screening.

In vitro studies have begun to explore the biological activity of 4-amino-4-(1H-pyrrol-2-y)cyclohexan-l -ol, focusing on its potential effects on key cellular pathways. Preliminary results suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors implicated in diseases such as cancer and inflammation. However, more extensive research is needed to fully elucidate its mechanism of action and assess its therapeutic potential. These early findings are encouraging, nonetheless, as they highlight the compound's promise as a lead structure for further development.

The pharmaceutical industry is always on the lookout for novel molecular scaffolds that can be optimized into effective drugs. 4-amino--(lH-pyrrol--2--yI)-cycIohexan-I -ol stands out as one such scaffold due to its unique structural features and potential biological activities. As research continues to uncover new ways to leverage its properties, this compound could emerge as a key player in the development of next-generation therapeutics. Its versatility makes it suitable for targeting a wide range of diseases, from chronic inflammatory conditions to complex metabolic disorders.

Future directions for research on 4-amino--(lH-pyrrol--2--yI)-cycIohexan-I -ol include further exploration of its synthetic derivatives and investigation into its pharmacokinetic properties. By modifying various parts of its structure, researchers aim to enhance its potency, selectivity, and bioavailability. Additionally, understanding how it is metabolized and excreted by the body will be crucial for determining its suitability for clinical use. These studies will likely involve collaboration between synthetic chemists, biologists, and pharmacologists working together to translate laboratory findings into tangible therapeutic benefits.

The broader context of heterocyclic chemistry underscores why compounds like 4-amino--(lH-pyrrol--2--yI)-cycIohexan-I -ol are so important. Heterocycles are fundamental building blocks in many drugs currently on the market, demonstrating their ability to produce molecules with desirable pharmacological profiles. As our understanding of these structures evolves, so too does our capacity to design innovative treatments for human diseases. The continued exploration of such compounds represents a critical step forward in modern medicine.